2-(4-Butylphenyl)ethanamine

• IUPAC Name: 2-(4-butylphenyl)ethanamine
• InChI: InChI=1S/C12H19N/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h5-8H,2-4,9-10,13H2,1H3
• InChI Key: ZWVAEXGUCYEOBM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)CCN
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol

Description

2-(4-Butylphenyl)ethanamine is a chemical compound with the molecular formula C12H19N. It has a molecular weight of 177.29. It is used for research and development purposes.

Physical And Chemical Properties Analysis

2-(4-Butylphenyl)ethanamine is a liquid at room temperature. It has a density of 0.9±0.1 g/cm3. The boiling point is 259.3±9.0 °C at 760 mmHg. Unfortunately, the melting point is not available.

Scientific Research Applications

Metabolism Studies

Research on similar compounds, such as 4-bromo-2,5-dimethoxyphenethylamine (2C-B), provides insights into metabolic pathways. In vivo studies in rats have identified various metabolites, suggesting the operation of multiple metabolic pathways, including deamination leading to aldehyde metabolites, which are then reduced or oxidized to alcohol and carboxylic acid metabolites. Another pathway involves O-desmethylation followed by acetylation of the amino group (Kanamori et al., 2002).

Sensor Development

A novel macromolecule based on 2-[3-(2-aminoethylthio)propylthio]ethanamine was developed for the selective optical detection of Hg^2+. This sensor exhibits both fluorescence quenching and a chromogenic change detectable by the naked eye, showcasing potential environmental monitoring applications (Wanichacheva et al., 2009).

Synthetic Chemistry

Research in synthetic chemistry has explored the preparation of intermediates like 2-(Phenylthio)ethanamine for potential pharmacological applications. One study focused on synthesizing the Bcl-2 inhibitor ABT-263's intermediate, demonstrating the utility of Gabriel synthesis for producing complex pharmaceuticals (Youjun, 2010).

Biocidal Applications

2-(Decylthio)Ethanamine Hydrochloride has been investigated for its multifunctional biocidal properties, showing efficacy against bacteria, fungi, and algae, while also offering biofilm and corrosion inhibition. Such compounds hold promise for enhancing the safety and efficiency of cooling water systems (Walter & Cooke, 1997).

Analytical Chemistry

Several studies focus on the analytical characterization of psychoactive compounds, highlighting methodologies for identifying and quantifying novel psychoactive substances. Techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS) are crucial for forensic and toxicological analysis, underscoring the compound's relevance in legal and safety contexts (Zuba & Sekuła, 2013; Poklis et al., 2014).

Safety and Hazards

2-(4-Butylphenyl)ethanamine is classified as harmful if swallowed or in contact with skin. It can cause skin and eye irritation. Inhalation of this compound may cause respiratory irritation. Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray and using the compound only in well-ventilated areas or outdoors. In case of contact with skin or eyes, or if swallowed, medical help should be sought immediately.